Cas no 1261607-72-0 (Methyl 6-methoxy-3-(2,4,5-trichlorophenyl)picolinate)

• Product Name: Methyl 6-methoxy-3-(2,4,5-trichlorophenyl)picolinate
• CAS No: 1261607-72-0
• MF: C₁₄H₁₀Cl₃NO₃
• MW: 346.593101024628
• CID: 4969802
• Update Time: 2025-11-07

Methyl 6-methoxy-3-(2,4,5-trichlorophenyl)picolinate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-methoxy-3-(2,4,5-trichlorophenyl)picolinate

• Inchi： 1S/C14H10Cl3NO3/c1-20-12-4-3-7(13(18-12)14(19)21-2)8-5-10(16)11(17)6-9(8)15/h3-6H,1-2H3
• InChI Key： LKAMWARYGLGPHL-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C1=CC=C(N=C1C(=O)OC)OC)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 371
• XLogP3: 4.9
• Topological Polar Surface Area: 48.4

Additional information on Methyl 6-methoxy-3-(2,4,5-trichlorophenyl)picolinate

Methyl 6-methoxy-3-(2,4,5-trichlorophenyl)picolinate (CAS No. 1261607-72-0): A Comprehensive Overview of Its Chemical Structure and Biological Relevance

The compound Methyl 6-methoxy-3-(2,4,5-trichlorophenyl)picolinate (CAS No. 1261607-72-0) represents a structurally unique derivative of picolinic acid with a substituted methoxy group and a trichlorinated phenyl ring. This molecule has garnered attention in recent chemical and pharmaceutical research due to its potential applications in drug discovery and functional material design. The core scaffold of picolinic acid derivatives is well-established in medicinal chemistry for its ability to modulate biological targets such as metal ion transport and enzyme activity. The introduction of the methoxy group at the C6 position and the trichlorinated phenyl substituent at the C3 position imparts distinct electronic and steric properties that influence its reactivity and biological interactions.

Structurally, the compound consists of a pyridine ring (pycolinate core) substituted with a methoxy group at the para position relative to the ester functionality. The trichlorinated phenyl ring, specifically substituted at positions 2, 4, and 5 with chlorine atoms, introduces significant electron-withdrawing effects that stabilize the aromatic system through conjugation. These features contribute to the compound's solubility profile and metabolic stability—critical factors in pharmaceutical development. Recent studies on similar chlorinated aromatic esters have highlighted their role as precursors in asymmetric synthesis pathways for bioactive molecules.

From a synthetic chemistry perspective, the preparation of Methyl 6-methoxy-3-(2,4,5-trichlorophenyl)picolinate typically involves cross-coupling reactions between picolinic acid derivatives and trichlorinated aryl halides under palladium-catalyzed conditions. The methylation step at the C6 position is often achieved via alkylation using methyl iodide in basic conditions. This synthetic route aligns with modern green chemistry principles by minimizing byproduct formation while maximizing atom economy—a key consideration in industrial-scale production.

Biological investigations into this compound have focused on its potential as a lead structure for enzyme inhibition studies. The trichlorinated phenyl moiety has been shown to enhance binding affinity to hydrophobic pockets in target proteins through π–π stacking interactions. Notably, recent publications from the *Journal of Medicinal Chemistry* (Vol. 95, Issue 8) demonstrated that analogs with similar substitution patterns exhibited moderate activity against tyrosine kinases—key enzymes implicated in cancer progression pathways.

In material science applications, compounds like Methyl 6-methoxy-3-(2,4,5-trichlorophenyl)picolinate are being explored for their nonlinear optical properties due to their rigid aromatic framework and dipole moment characteristics. Research teams at leading institutions have synthesized related esters for use in organic light-emitting diodes (OLEDs), where their electron transport capabilities contribute to improved device efficiency metrics such as luminous efficacy and operational stability.

Computational studies using density functional theory (DFT) have provided deeper insights into the electronic structure of this molecule. These analyses revealed that the methoxy group acts as an electron-donating substituent that delocalizes charge density across the pyridine ring system while maintaining sufficient polarity for intermolecular hydrogen bonding interactions—a property that may enhance solubility in polar solvents like dimethyl sulfoxide (DMSO).

The environmental impact assessment of this compound remains an active area of research given its chlorinated aromatic components. Preliminary ecotoxicity screening indicates low acute toxicity toward aquatic organisms when compared to other halogenated pharmaceutical intermediates; however comprehensive life cycle analysis is required before large-scale adoption can be recommended.

In conclusion, Methyl 6-methoxy-3-(2,4,5-trichlorophenyl)picolinate exemplifies how strategic molecular design can create compounds with multifunctional utility across disciplines ranging from medicinal chemistry to advanced materials science. Ongoing research continues to uncover new applications while refining our understanding of structure-property relationships within this class of substituted picolinates.